Cas no 298700-56-8 (Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester)

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester structure
298700-56-8 structure
Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
298700-56-8
C23H20O11
472.39800
249305
12097240

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Properties

Names and Identifiers

    • Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
    • (-)-EGCG-3'-O-ME
    • (-)-EPIGALLOCATECHIN-3'-O-METHYL ETHER GALLATE
    • SCHEMBL13337347
    • [(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] 3,4,5-trihydroxybenzoate
    • 298700-56-8
    • CHEMBL1091803
    • +Expand
    • GSZHJJBYEUDSFV-DENIHFKCSA-N
    • InChI=1S/C23H20O11/c1-32-18-5-9(2-16(28)21(18)30)22-19(8-12-13(25)6-11(24)7-17(12)33-22)34-23(31)10-3-14(26)20(29)15(27)4-10/h2-7,19,22,24-30H,8H2,1H3/t19-,22-/m1/s1
    • COC1C(O)=C(O)C=C([C@@H]2[C@H](OC(C3=CC(O)=C(O)C(O)=C3)=O)CC3C(=CC(=CC=3O)O)O2)C=1

Computed Properties

  • 472.10100
  • 7
  • 11
  • 5
  • 472.10056145g/mol
  • 34
  • 694
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 2.6
  • 186Ų

Experimental Properties

  • 2.53620
  • 186.37000

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Synthesis

Synthetic Circuit 1

989-51-5 989-51-5
334-88-3 334-88-3
298700-56-8 298700-56-8
873936-18-6 873936-18-6
298700-57-9 298700-57-9
263369-44-4 263369-44-4
224434-07-5 224434-07-5
173484-92-9 173484-92-9
83104-87-4 83104-87-4
Reaction Conditions
1.1 Solvents: Diethyl ether ;  3.5 h, -50 °C
1.2 Reagents: Acetic acid
Reference
Synthesis of methyl derivatives of epigallocatechin gallate (EGCg) and their stabilities
Yanase, Emiko; et al, ITE Letters on Batteries, 2005, 6(1), 34-37

Synthetic Circuit 2

9033-25-4 9033-25-4
989-51-5 989-51-5
298700-56-8 298700-56-8
1644048-43-0 1644048-43-0
1186527-19-4 1186527-19-4
1046425-79-9 1046425-79-9
263369-44-4 263369-44-4
224434-07-5 224434-07-5
173484-92-9 173484-92-9
83104-87-4 83104-87-4
Reaction Conditions
1.1 Reagents: Magnesium chloride ,  Adenosine, 5′-[(3-amino-3-carboxypropyl)methylsulfonio]-5′-deoxy-, inner salt Solvents: Water ;  1 h, pH 7.5, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Analysis on the EGCG methylated derivatives produced from EGCG catalyzed by EGCG-O-methyltransferase
Lu, Haipeng; et al, Chaye Kexue, 2012, 32(2), 100-106

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Raw materials

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Preparation Products

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:298700-56-8)
TANG SI LEI
15026964105
2881489226@qq.com

Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Related Literature

298700-56-8 (Benzoic acid,3,4,5-trihydroxy-,(2R,3R)-2-(3,4-dihydroxy-5-methoxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester) Related Products

Recommended suppliers
BEIJING HUANLING TECHNOLOGY CO.，LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
shanghaixianding
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.9dingchem.com/
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/